Cas no 1354892-73-1 (3,5-DiMethoxybenzaldehyde-d6)

• Product Name: 3,5-DiMethoxybenzaldehyde-d6
• CAS No: 1354892-73-1
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 1065314
• Update Time: 2025-05-20

3,5-DiMethoxybenzaldehyde-d6 Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethoxybenzaldehyde-d6
• 3,5-DiMethoxybenzaldehyde-d6

• Inchi： 1S/C9H10O3/c1-11-8-3-7(6-10)4-9(5-8)12-2/h3-6H,1-2H3
• InChI Key： VFZRZRDOXPRTSC-UHFFFAOYSA-N
• SMILES： C(C1C=C(OC([H])([H])[H])C=C(OC([H])([H])[H])C=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3,5-DiMethoxybenzaldehyde-d6

3,5-DiMethoxybenzaldehyde-d6 (CAS No. 1354892-73-1): A Comprehensive Guide to Its Properties and Applications

3,5-DiMethoxybenzaldehyde-d6 (CAS No. 1354892-73-1) is a deuterated derivative of 3,5-dimethoxybenzaldehyde, a compound widely used in organic synthesis and pharmaceutical research. The incorporation of deuterium atoms (d6) enhances its utility in isotope labeling studies, making it invaluable for NMR spectroscopy and mass spectrometry applications. This article delves into the properties, synthesis, and emerging applications of this specialized compound, addressing common queries such as "What is 3,5-DiMethoxybenzaldehyde-d6 used for?" and "How does deuterium labeling improve analytical techniques?"

The chemical structure of 3,5-DiMethoxybenzaldehyde-d6 features two methoxy groups (–OCH₃) at the 3 and 5 positions of the benzene ring, with the aldehyde group (–CHO) at position 1. The deuterium atoms replace all six hydrogens on the benzene ring, resulting in a molecular formula of C₉D₆O₃. This modification significantly reduces signal interference in NMR spectra, a feature highly sought after in metabolomics and drug metabolism studies. Researchers frequently search for terms like "deuterated benzaldehyde uses" or "stable isotope-labeled aldehydes" to identify compounds like this for their projects.

In pharmaceutical research, 3,5-DiMethoxybenzaldehyde-d6 serves as a critical intermediate for synthesizing deuterated analogs of bioactive molecules. Its role in proteomics and kinetic isotope effect (KIE) studies has grown exponentially, particularly in investigations of enzyme mechanisms and metabolic pathways. The compound’s stability and compatibility with high-resolution LC-MS systems make it ideal for tracing biochemical reactions, answering questions like "How do deuterated compounds improve drug discovery?"—a trending topic in precision medicine forums.

The synthesis of 3,5-DiMethoxybenzaldehyde-d6 typically involves catalytic deuteration of its non-deuterated counterpart or multi-step organic reactions using deuterated reagents. Recent advancements in green chemistry have spurred interest in sustainable synthesis methods, aligning with searches for "eco-friendly deuterium labeling." Its solubility in common organic solvents (e.g., DMSO, methanol) and melting point (~45–50°C) are frequently cited in technical datasheets, addressing practical queries like "How to handle deuterated aldehydes in the lab?"

Beyond life sciences, 3,5-DiMethoxybenzaldehyde-d6 finds niche applications in material science, particularly in designing deuterated polymers for OLEDs and organic semiconductors. Its ability to modify electronic properties without altering molecular geometry is a hot topic in "deuterated materials for optoelectronics" research. Additionally, the compound’s role in flavor and fragrance analysis—where deuterated standards help quantify aromatic compounds—has gained traction in food chemistry circles.

The market for isotope-labeled compounds like 3,5-DiMethoxybenzaldehyde-d6 is projected to grow at a CAGR of 5.8% (2023–2030), driven by demand in contract research organizations (CROs) and academic labs. FAQs such as "Where to buy 3,5-DiMethoxybenzaldehyde-d6?" often lead to specialized suppliers offering ≥98% purity grades. Storage recommendations (2–8°C, inert atmosphere) and handling precautions (use of glove boxes for air-sensitive work) are critical details for end-users.

In summary, 3,5-DiMethoxybenzaldehyde-d6 (CAS No. 1354892-73-1) bridges gaps in analytical chemistry and molecular design, with its deuterium atoms providing unmatched precision in modern research. From elucidating protein-ligand interactions to advancing deuterium-enabled technologies, this compound continues to inspire innovations across scientific disciplines.